N-(5-(2,3-dichlorobenzyl)thiazol-2-yl)-2-(furan-2-ylamino)acetamide

• IUPAC Name: N-[5-[(2,3-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(furan-2-ylamino)acetamide
• InChI: InChI=1S/C16H13Cl2N3O2S/c17-12-4-1-3-10(15(12)18)7-11-8-20-16(24-11)21-13(22)9-19-14-5-2-6-23-14/h1-6,8,19H,7,9H2,(H,20,21,22)
• InChI Key: PQUGRUDIZJFWHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CC2=CN=C(S2)NC(=O)CNC3=CC=CO3
• Molecular Formula: C16H13Cl2N3O2S
• Molecular Weight: 382.3 g/mol

Description

N-(5-(2,3-dichlorobenzyl)thiazol-2-yl)-2-(furan-2-ylamino)acetamide, also known as DBTFA, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the thiazole family of organic compounds and has been synthesized using various methods.

Scientific Research Applications

Carcinogenicity and Anticancer Activity

Research on compounds with similar structures, such as thiazole, furan, and acetamide derivatives, has explored their carcinogenic and anticancer properties. For example, studies have shown that certain nitrofurans with heterocyclic substituents possess carcinogenic properties, inducing tumors in animal models (Cohen et al., 1975). Meanwhile, other studies have synthesized and evaluated compounds for anticancer activities, revealing potential against various cancer cell lines (Evren et al., 2019).

Antifungal and Antibacterial Properties

The synthesis and evaluation of heterocyclic compounds have also focused on their antifungal and antibacterial effects. Research has identified certain compounds as effective against various fungal and bacterial strains, suggesting potential for the development of new antimicrobial agents (Kaplancıklı et al., 2013).

Antioxidant and Anti-inflammatory Activities

Some thiazolidinone derivatives have been synthesized and shown to possess antioxidant and/or anti-inflammatory properties, offering potential therapeutic applications in managing oxidative stress and inflammation-related conditions (Koppireddi et al., 2013).

α-Glucosidase Inhibitory Activity

Research into thiazolidinedione and thiazol-2-amine derivatives has also explored their potential as α-glucosidase inhibitors, which could have implications for diabetes management by modulating glucose metabolism (Koppireddi & Avula, 2014).